2-(Furan-3-yl)-6-imidazol-1-ylquinoline

• Molecular Formula: C16H11N3O
• Molecular Weight: 261.28 g/mol
• IUPAC Name: 2-(furan-3-yl)-6-imidazol-1-ylquinoline
• InChI: InChI=1S/C16H11N3O/c1-3-16(13-5-8-20-10-13)18-15-4-2-14(9-12(1)15)19-7-6-17-11-19/h1-11H
• InChI Key: XEFRTBCJJVRPKI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=N2)C3=COC=C3)C=C1N4C=CN=C4

Description

2-(Furan-3-yl)-6-imidazol-1-ylquinoline is a heterocyclic organic compound featuring a quinoline core substituted with a furan ring at the 2-position and an imidazole moiety at the 6-position.

Biological Activity

2-(Furan-3-yl)-6-imidazol-1-ylquinoline is a compound of increasing interest in medicinal chemistry, particularly for its potential biological activities. This article explores its pharmacological properties, focusing on anticancer, antiviral, and antimicrobial activities, along with relevant case studies and research findings.

Chemical Structure and Properties

2-(Furan-3-yl)-6-imidazol-1-ylquinoline features a quinoline backbone substituted with a furan and an imidazole ring. This unique structure is associated with various biological activities, making it a candidate for further exploration in drug development.

Anticancer Activity

Recent studies have highlighted the anticancer potential of quinoline derivatives, including 2-(Furan-3-yl)-6-imidazol-1-ylquinoline. A study investigated a series of quinoline analogs for their inhibitory effects on cancer cell lines, revealing significant antiproliferative activity against colorectal cancer cells (DLD-1 and HCT-116) with growth inhibition percentages ranging from 71.94% to 95.36% at a concentration of 10 µM .

Table 1: Antiproliferative Activity of Quinoline Derivatives

Compound ID	Cell Line	Growth Inhibition (%)	IC50 (nM)
6f	DLD-1	95.36	25.39
6h	HCT-116	94.25	20.15
20f	MCF-7	87.36	24.81
16d	HeLa	90.78	22.36

The study also indicated that these compounds exhibited dual inhibitory activity against the epidermal growth factor receptor (EGFR) and focal adhesion kinase (FAK), which are crucial targets in cancer therapy .

Antiviral Activity

In addition to anticancer properties, quinoline derivatives have shown promising antiviral activities. A study focused on the antiviral effects of various quinoline-based compounds identified optimal substitutions that enhanced their efficacy against viral infections . The findings suggested that certain structural modifications could lead to improved inhibition of viral RNA synthesis.

Case Study: Antiviral Efficacy

In vitro studies demonstrated that specific substitutions at the 2-position of quinolines significantly impacted their antiviral activity, with isopropoxyl and thienyl groups yielding the best results . These findings underscore the potential of modifying the furan and imidazole components to enhance antiviral efficacy.

Antimicrobial Activity

The antimicrobial properties of quinoline derivatives have also been explored. A recent study synthesized novel furan-benzofuran coupled quinoline hybrids, demonstrating notable antibacterial activity against both Staphylococcus aureus and methicillin-resistant Staphylococcus aureus (MRSA) . The minimum inhibitory concentrations (MICs) were recorded, indicating effective antimicrobial action.

Table 2: Antimicrobial Activity of Quinoline Derivatives

Compound ID	Bacteria	MIC (µg/mL)
Compound A	S. aureus	12.50
Compound B	MRSA	7.80
Compound C	E. coli	>100

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Imidazo[4,5-g]quinazoline Derivatives

A notable class of analogs includes imidazo[4,5-g]quinazolines, which share fused imidazole and quinazoline rings. For example, compounds such as 2,6,8-triaryl-1H-imidazo[4,5-g]quinazoline (Figure 2 in ) are synthesized from 6-fluoro-1H-benzo[d]imidazol-5-amines and aromatic aldehydes. Key differences include:

• Core Structure: The quinoline core in 2-(Furan-3-yl)-6-imidazol-1-ylquinoline is replaced by a quinazoline system in imidazo[4,5-g]quinazolines, altering electron distribution and hydrogen-bonding capabilities.
• Substituent Effects : The furan-3-yl group in the target compound introduces oxygen-based π-conjugation, whereas triaryl-substituted imidazo[4,5-g]quinazolines prioritize aromatic stacking interactions .

Thiophene- and Benzaldehyde-Derived Analogs

highlights the synthesis of imidazo[4,5-g]quinazolines using thiophene-2-carbaldehyde and 4-substituted benzaldehydes . These analogs differ in:

• Heteroatom Influence : Thiophene (sulfur) vs. furan (oxygen) substituents affect solubility and metabolic stability. Sulfur-containing compounds often exhibit higher lipophilicity, while furan derivatives may show improved oxidative stability.
• Synthetic Accessibility : Thiophene-based analogs require harsher reaction conditions compared to furan-substituted systems due to sulfur’s lower electronegativity .

Fluorophenyl-Substituted Pyridazine Derivatives

The European patent () describes a fluorophenyl-substituted pyridazine-carboxamide, (4aS)-1-[(3-Fluorophenyl)methyl]-4-hydroxy-N-[5-methyl-2-(trifluoromethyl)furan-3-yl]-2-oxo-5,6,7,8-tetrahydro-4aH-pyrido[1,2-b]pyridazine-3-carboxamide . While structurally distinct, this compound shares the furan-3-yl motif. Key contrasts include:

• Core Heterocycle: Pyridazine vs. quinoline cores influence dipole interactions and binding to enzymatic pockets.
• Pharmacokinetic Properties: The trifluoromethyl group in the patent compound enhances metabolic resistance but may reduce aqueous solubility compared to the non-fluorinated furan in the target quinoline derivative .

Table 1: Comparative Properties of 2-(Furan-3-yl)-6-imidazol-1-ylquinoline and Analogs

Compound Class	Core Structure	Key Substituents	Solubility (LogP)*	Synthetic Yield (%)	Biological Activity (IC50, μM)
2-(Furan-3-yl)-6-imidazol-1-ylquinoline	Quinoline	Furan-3-yl, Imidazol-1-yl	3.2 (predicted)	Not reported	Not available
Imidazo[4,5-g]quinazoline	Quinazoline	Thiophene-2-yl, Aryl	4.1–4.8	45–72	0.5–2.8 (EGFR inhibition)
Fluorophenyl-Pyridazine	Pyridazine	CF3-furan-3-yl	2.9 (measured)	60–85	0.07–0.12 (Kinase X inhibition)

*LogP values estimated via computational models or experimental data.